Cas no 5947-23-9 (2,4,6-tribromobenzamide)

• Product Name: 2,4,6-tribromobenzamide
• CAS No: 5947-23-9
• MF: C₇H₄Br₃NO
• MW: 357.824759483337
• CID: 950190
• PubChem ID: 348265
• Update Time: 2025-04-24

2,4,6-tribromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tribromobenzamide
• 2,4,6-Tribrom-benzoesaeure-amid
• 2,4,6-tribromo-benzoic acid amide
• 2.4.6-Tribrom-benzamid
• AC1L895V
• CTK1H3589
• NSC407515
• SureCN1003689
• NSC-407515
• 5947-23-9
• SCHEMBL1003689
• DTXSID20324674

• Inchi： 1S/C7H4Br3NO/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H2,11,12)
• InChI Key： PLBUPXLGOWJKQG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(N)=O)Br)Br

Computed Properties

• Exact Mass: 354.78422
• Monoisotopic Mass: 354.78430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 3.77330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4,6-tribromobenzamide

2,4,6-Tribromobenzamide: A Comprehensive Overview

2,4,6-Tribromobenzamide, with the CAS number 5947-23-9, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of benzamide, where three bromine atoms are substituted at the 2, 4, and 6 positions of the benzene ring. The presence of bromine atoms introduces unique chemical properties, making it a valuable material in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 2,4,6-tribromobenzamide is characterized by a benzene ring with three bromine substituents and an amide group. This substitution pattern provides the compound with high symmetry and stability. The amide group contributes to its ability to form hydrogen bonds, which is a key factor in its solubility and reactivity. Recent studies have highlighted the potential of this compound as a building block for synthesizing more complex molecules with tailored functionalities.

In terms of physical properties, 2,4,6-tribromobenzamide is typically a white crystalline solid with a melting point around 180°C. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity. This compound is relatively stable under normal conditions but can undergo decomposition under high temperatures or in the presence of strong acids or bases.

The synthesis of 2,4,6-tribromobenzamide involves several steps. One common method involves the bromination of benzamide using bromine in a suitable solvent under controlled conditions. The reaction typically requires the presence of a catalyst to ensure selective substitution at the desired positions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

2,4,6-Tribromobenzamide finds applications in various industries. In pharmaceuticals, it serves as an intermediate in the synthesis of drugs targeting specific biological pathways. Its ability to form stable complexes with metal ions has also made it useful in coordination chemistry and catalysis. Additionally, this compound is employed in agrochemicals as a precursor for herbicides and fungicides due to its biocidal properties.

Recent research has focused on exploring the electronic properties of 2,4,6-tribromobenzamide. Studies using computational chemistry have revealed its potential as an electron-deficient aromatic system, which can enhance its reactivity in certain reactions. This property makes it a promising candidate for use in organic electronics and optoelectronic devices.

In conclusion, 2,4,6-tribromobenzamide, with CAS number 5947-23-9, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties continue to attract the attention of researchers aiming to unlock its full potential in innovative technologies.